Cas no 18294-85-4 (2-Hydroxyadipic acid)

• Product Name: 2-Hydroxyadipic acid
• CAS No: 18294-85-4
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• MDL: MFCD18642136
• CID: 177260
• PubChem ID: 193530
• Update Time: 2025-05-19

2-Hydroxyadipic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyhexanedioic acid
• (2S)-2-hydroxy-hexanedioic acid
• 2-Hydroxyadipic acid
• 2-Hydroxyadipate
• 2-Hydroxy-adipinsaeure
• 2-Hydroxy-hexandisaeure
• 2-hydroxyhexanedioate
• 2-hydroxy-Hexanedioic acid
• a-Hydroxyadipate
• a-hydroxyadipic acid
• 2(S)-hydroxyadipic acid
• sodium 2-hydroxyhexanedioate
• Hexanedioic acid, hydroxy-
• 2-hydroxy-adipate
• alpha-Hydroxyadipate
• DL-2-Hydroxyadipate
• 2-hydroxy-adipic acid
• 2-hydroxy-hexanedioate
• alpha-Hydroxyadipic acid
• DL-2-Hydroxyadipic acid
• 2,3,4-Trideoxyhexarate
• 2,3,4-Trideoxyhexaric acid
• Hexanedioic acid, 2-hydroxy-
• LMFA0117004
• C02360
• PD102013
• CHEBI:17023
• HY-113101
• R89QH9TSX6
• FT-0700766
• MFCD18642136
• SCHEMBL59279
• 856E4286-C271-496F-99EC-2221665B7C1B
• DTXSID20864823
• CS-12610
• AC1615
• 2-Hydroxyhexanedioicacid
• 18294-85-4
• CS-0059570
• AKOS006372784
• SB84115
• Q27102177
• NS00124189
• SY122581
• LMFA01170049
• DTXCID00813298
• ?-HYDROXYADIPIC ACID
• DB-330374

• MDL： MFCD18642136
• Inchi： 1S/C6H10O5/c7-4(6(10)11)2-1-3-5(8)9/h4,7H,1-3H2,(H,8,9)(H,10,11)
• InChI Key： OTTXIFWBPRRYOG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCC(=O)O

Computed Properties

• Exact Mass: 162.05300
• Monoisotopic Mass: 162.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: -0.6

Experimental Properties

• Density: 1.413
• Boiling Point: 401.6℃/760mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.512
• PSA: 94.83000
• LogP: -0.31320

2-Hydroxyadipic acid Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-Hydroxyadipic acid

Introduction to 2-Hydroxyadipic Acid (CAS No. 18294-85-4)

2-Hydroxyadipic acid, with the chemical formula C₆H₈O₄, is a significant compound in the field of chemical and pharmaceutical research. Its CAS number, 18294-85-4, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile utility in synthesizing biodegradable polymers, pharmaceutical intermediates, and specialty chemicals. The presence of both hydroxyl and carboxylic acid functional groups makes it a valuable precursor in organic synthesis, enabling the formation of ester linkages and other complex molecular structures.

The structural properties of 2-Hydroxyadipic acid contribute to its role as a key intermediate in the production of polyesters. Specifically, it is widely utilized in the manufacture of polyhydroxyalkanoates (PHAs), which are considered environmentally friendly alternatives to traditional plastics. Recent advancements in biodegradable polymer technology have highlighted the importance of 2-Hydroxyadipic acid in developing sustainable materials that minimize ecological impact. These polymers are finding applications in packaging, medical devices, and agricultural films, where biodegradability is a critical factor.

In the pharmaceutical sector, 2-Hydroxyadipic acid serves as a building block for synthesizing various therapeutic agents. Its bifunctional nature allows for the creation of chiral compounds, which are essential in drug design due to their specific biological interactions. Current research is exploring its potential in developing novel antibiotics and anti-inflammatory drugs. The compound’s ability to form stable complexes with metal ions has also opened avenues for its use in metallodrug formulations, where it acts as a ligand to enhance therapeutic efficacy.

Recent studies have demonstrated the compound’s role in enzyme inhibition and catalysis. For instance, derivatives of 2-Hydroxyadipic acid have been investigated for their ability to modulate enzyme activity in metabolic pathways relevant to neurological disorders. The hydroxyl group provides a site for selective functionalization, enabling chemists to tailor molecular properties for precise biological targeting. This flexibility has made 2-Hydroxyadipic acid a favorite among medicinal chemists seeking innovative approaches to drug development.

The industrial synthesis of 2-Hydroxyadipic acid typically involves oxidation processes from precursor chemicals such as cyclohexanone or cyclohexene derivatives. Advances in green chemistry have led to more sustainable production methods, including enzymatic routes that reduce waste and energy consumption. These innovations align with global efforts to promote environmentally responsible manufacturing practices. The compound’s scalability in production ensures that it remains accessible for both academic research and commercial applications.

From an analytical chemistry perspective, 2-Hydroxyadipic acid exhibits well-defined spectroscopic signatures that facilitate its identification and quantification. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its purity and structural integrity. These analytical methods are crucial for ensuring that pharmaceutical formulations meet stringent regulatory standards before reaching the market.

The compound’s stability under various storage conditions has been thoroughly evaluated through accelerated aging studies. Results indicate that 2-Hydroxyadipic acid maintains its chemical properties when stored at controlled temperatures away from moisture and light exposure. This stability is essential for maintaining product efficacy throughout its shelf life, particularly in pharmaceutical formulations where degradation can compromise therapeutic outcomes.

Future research directions for 2-Hydroxyadipic acid include exploring its potential as a carbon source in biofuel production and as a component in advanced material science applications. The integration of computational modeling with experimental data has enabled researchers to predict new derivatives with enhanced functionalities. Such interdisciplinary approaches are expected to unlock further possibilities for this versatile compound.

In conclusion, 2-Hydroxyadipic acid (CAS No. 18294-85-4) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural features and broad applicability make it indispensable across multiple industries. As scientific understanding evolves, so too will the innovative uses of this compound, reinforcing its significance in advancing sustainable technologies and medical breakthroughs.